2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic acid

• Molecular Formula: C11H10N2O3S2
• Molecular Weight: 282.3 g/mol
• IUPAC Name: 2-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C11H10N2O3S2/c14-9(5-17-6-10(15)16)13-11-12-7-3-1-2-4-8(7)18-11/h1-4H,5-6H2,(H,15,16)(H,12,13,14)
• InChI Key: YWFNFDFOIRNHNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSCC(=O)O

Description

2-((2-(Benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)acetic acid: , also known by its CAS number 436811-21-1 , is a chemical compound with the following structure:

$$\text{C}_{12}\text{H}_{11}\text{N}_4\text{O}_3\text{S}$$C12​H11​N4​O3​S

.
• It belongs to the class of imidazolylacetic acids and contains a benzothiazole ring.
• The compound’s molecular weight is approximately 291.31 g/mol .
• It is used in various scientific applications due to its unique properties.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, detailed information on the mechanism of action is scarce.
• Further research is needed to understand its molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds: